Negsehisandrin G

Specification

• CAS No.: 1023744-69-5
• Molecular Formula: C28H36O7
• Molecular Weight: 484.6 g/mol
• IUPAC Name: [(9S,10R)-4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate
• Standard InChI: InChI=1S/C28H36O7/c1-10-15(2)28(29)35-27-23-19(14-21(31-6)25(27)33-8)12-17(4)16(3)11-18-13-20(30-5)24(32-7)26(34-9)22(18)23/h10,13-14,16-17H,11-12H2,1-9H3/b15-10-/t16-,17+/m1/s1
• Standard InChI Key: DSAHZJYWMDAZSA-KNUIFBHBSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)OC1=C2C(=CC(=C1OC)OC)C[C@@H]([C@@H](CC3=CC(=C(C(=C32)OC)OC)OC)C)C
• SMILES: CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
• Canonical SMILES: CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
• Appearance: Powder

Introduction

Chemical and Physical Properties

Negsehisandrin G possesses distinct chemical and physical properties that characterize its structure and behavior in various environments. These properties are essential for identification, analysis, and application of the compound in research settings.

Chemical Structure and Identity

Negsehisandrin G has a defined molecular structure with the following characteristics:

Property	Description
Molecular Formula	C28H36O7
Molecular Weight	484.58 g/mol
CAS Number	1023744-69-5
PubChem ID	23583761
Type of Compound	Lignans
SMILES	CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
Standard InChIKey	DSAHZJYWMDAZSA-KNUIFBHBSA-N

The molecular structure of Negsehisandrin G contains multiple methoxy groups and a characteristic lignan backbone, contributing to its specific chemical properties and biological activity.

Physical Properties

The physical characteristics of Negsehisandrin G are important for handling, storage, and application:

Physical Property	Description
Appearance	Powder
Color	Not specifically reported in literature
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
Melting Point	Not extensively reported in available literature

Solubility and Solution Preparation

For research applications, proper solution preparation is crucial. Negsehisandrin G can be prepared in various concentrations depending on the solvent used. The following table provides guidance for preparing stock solutions:

Amount	Volume for 1mM	Volume for 5mM	Volume for 10mM	Volume for 50mM
1 mg	2.0636 mL	0.4127 mL	0.2064 mL	0.0413 mL
5 mg	10.318 mL	2.0636 mL	1.0318 mL	0.2064 mL
10 mg	20.636 mL	4.1272 mL	2.0636 mL	0.4127 mL

For obtaining higher solubility, it is recommended to warm the tube at 37°C and place it in an ultrasonic bath for a short period.

Botanical Source and Origin

Natural Source

Negsehisandrin G is primarily isolated from the fruits of Schisandra neglecta A. C. Smith (滇藏五味子 in Chinese), a plant species in the Schisandraceae family. This plant is native to certain regions of China and has been used in traditional medicine.

Relation to Other Schisandra Species

While Negsehisandrin G is specifically isolated from Schisandra neglecta, it is structurally related to other lignans found in the Schisandra genus. The more widely studied Schisandra chinensis (five-flavor berry) contains similar bioactive compounds and has demonstrated significant pharmacological activities including:

• Restoration of carbohydrate and lipid metabolic disorders

• Anti-hepatotoxicity properties

• Anti-hepatitis activities

• Protection against metabolic dysfunction in high-fat diet induced obese mice

Analytical Methods for Identification

For accurate identification and quality control of Negsehisandrin G, several analytical methods are employed:

Identification Techniques

Analytical Method	Application
HPLC	Primary method for purity determination (≥98%)
Mass Spectrometry (MS)	Structural confirmation and identification
Nuclear Magnetic Resonance (NMR)	Detailed structural analysis and confirmation

Quality Control Parameters

Quality control of Negsehisandrin G typically involves assessing its purity, which is commonly reported as ≥98% by HPLC analysis in commercial products. This high purity standard ensures reliable results in research applications.

Storage Parameter	Recommendation
Temperature	-20°C for long-term storage; 2-8°C for shorter periods
Environment	Desiccated, protected from light
Container	Tightly sealed vials
Shelf Life	Typically 2 years when properly stored

Solution Stability

For prepared solutions:

• Freshly prepared solutions are recommended for same-day use

• If advance preparation is necessary, store solutions as aliquots in tightly sealed vials at -20°C

• Such stock solutions remain usable for approximately two weeks

• Allow the product to equilibrate to room temperature for at least one hour before use

Supplier Type	Typical Package Sizes	Purity Standard
Reference Standard Suppliers	5mg, 10mg, 20mg, 50mg, 100mg	≥98% (HPLC)
Research Chemical Providers	Custom sizes available	≥98% (HPLC)

Research Applications

Negsehisandrin G is primarily used in the following research contexts:

• As a reference standard for analytical chemistry

• For content determination in botanical samples

• For identification purposes in phytochemical research

• In pharmacological experiments exploring potential biological activities

While specific research on the biological activities of Negsehisandrin G itself appears limited in the current literature, its structural similarity to other bioactive lignans from Schisandra species suggests potential for pharmacological investigation.

Future Research Directions

Given the limited specific research on Negsehisandrin G, several promising research directions could be pursued:

• Comparative studies with other lignans from Schisandra species

• Investigation of potential pharmacological activities including:

  • Metabolic regulation

  • Hepatoprotective effects

  • Anti-inflammatory properties

• Structure-activity relationship studies to understand the influence of its unique chemical structure on biological activity

• Potential synergistic effects when combined with other bioactive compounds